Methyl 2-(allyloxy)-4-fluorobenzoate

• Molecular Formula: C11H11FO3
• Molecular Weight: 210.20 g/mol
• IUPAC Name: methyl 4-fluoro-2-prop-2-enoxybenzoate
• InChI: InChI=1S/C11H11FO3/c1-3-6-15-10-7-8(12)4-5-9(10)11(13)14-2/h3-5,7H,1,6H2,2H3
• InChI Key: ZIMPTWNJFJBJRG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)F)OCC=C

Description

Methyl 2-(allyloxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C11H11FO3 and its molecular weight is 210.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 4-fluoro-2-hydroxybenzoate (0.27 mol), K2CO3 (0.41 mol), and KI (27 mmol) were charged in a 1-l reactor under N2. Acetone (500 ml) was added, followed by 3-bromo-propene (0.33 mol). The mixture was refluxed for 6 h under N2. The mixture was cooled to room temperature and filtered to remove the solid. The solvent was removed under vacuum, and the residue dissolved in water (200 ml) and CH2Cl2 (300 ml). The organic and aqueous layers were separated and the aqueous phase extracted with CH2Cl2. The organic layers were combined and dried with Na2SO4. The solvent was removed under vacuum to give Intermediate I-40 as a white solid.